Cas no 1546999-53-4 (2,2,2-trifluoro-1-(4-methyl-3-nitrophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(4-methyl-3-nitrophenyl)ethan-1-ol
• CAS No: 1546999-53-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD29066084
• CID: 5210102
• PubChem ID: 112720780
• Update Time: 2026-03-06

2,2,2-trifluoro-1-(4-methyl-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-methyl-3-nitrophenyl)ethanol
• 2,2,2-trifluoro-1-(4-methyl-3-nitrophenyl)ethan-1-ol
• Benzenemethanol, 4-methyl-3-nitro-α-(trifluoromethyl)-

• MDL： MFCD29066084
• Inchi： 1S/C9H8F3NO3/c1-5-2-3-6(4-7(5)13(15)16)8(14)9(10,11)12/h2-4,8,14H,1H3
• InChI Key： BOCGNKYXDGRGJK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes